Cas no 2228714-24-5 (3-(1H-1,2,3,4-tetrazol-5-yloxy)piperidine)

• Product Name: 3-(1H-1,2,3,4-tetrazol-5-yloxy)piperidine
• CAS No: 2228714-24-5
• MF: C₆H₁₁N₅O
• MW: 169.184439897537
• CID: 6347276
• PubChem ID: 165969113
• Update Time: 2025-07-18

3-(1H-1,2,3,4-tetrazol-5-yloxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-1,2,3,4-tetrazol-5-yloxy)piperidine
• 2228714-24-5
• EN300-1816145

• Inchi： 1S/C6H11N5O/c1-2-5(4-7-3-1)12-6-8-10-11-9-6/h5,7H,1-4H2,(H,8,9,10,11)
• InChI Key： RHROGRMSHHGNIW-UHFFFAOYSA-N
• SMILES： O(C1N=NNN=1)C1CNCCC1

Computed Properties

• Exact Mass: 169.09635999g/mol
• Monoisotopic Mass: 169.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 75.7Ų

Additional information on 3-(1H-1,2,3,4-tetrazol-5-yloxy)piperidine

3-(1H-1,2,3,4-tetrazol-5-yloxy)piperidine: A Comprehensive Overview of CAS No. 2228714-24-5

3-(1H-1,2,3,4-tetrazol-5-yloxy)piperidine (CAS No. 2228714-24-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a tetrazole moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The tetrazole group is well-known for its ability to enhance the potency and selectivity of drug molecules. It is often used in the design of inhibitors for various enzymes and receptors, particularly in the development of cardiovascular and anti-inflammatory drugs. The piperidine ring, on the other hand, is a versatile scaffold that can improve the pharmacokinetic properties of a compound, such as solubility, stability, and bioavailability.

Recent studies have highlighted the potential of 3-(1H-1,2,3,4-tetrazol-5-yloxy)piperidine in several therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in cancer progression. The researchers found that 3-(1H-1,2,3,4-tetrazol-5-yloxy)piperidine effectively inhibited the growth of various cancer cell lines in vitro and showed promising results in preclinical animal models.

In another study conducted by a team of researchers at a leading pharmaceutical company, 3-(1H-1,2,3,4-tetrazol-5-yloxy)piperidine was evaluated for its potential as an anti-inflammatory agent. The results indicated that this compound significantly reduced inflammation in animal models of arthritis and other inflammatory conditions. The mechanism of action was attributed to its ability to modulate key inflammatory pathways and cytokine production.

The pharmacokinetic profile of 3-(1H-1,2,3,4-tetrazol-5-yloxy)piperidine has also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Additionally, it shows minimal toxicity in preclinical toxicity studies, further supporting its potential for clinical development.

The structural flexibility of 3-(1H-1,2,3,4-tetrazol-5-yloxy)piperidine allows for further optimization through medicinal chemistry approaches. Scientists are exploring various modifications to the tetrazole and piperidine moieties to enhance its therapeutic efficacy and reduce potential side effects. For example, substituents on the piperidine ring can be modified to improve brain penetration for central nervous system (CNS) disorders or to enhance metabolic stability.

In conclusion, 3-(1H-1,2,3,4-tetrazol-5-yloxy)piperidine (CAS No. 2228714-24-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.